N-(4-ethylphenyl)-N'-(2-{[4-methyl-6-(1-piperidinyl)-2-pyrimidinyl]amino}ethyl)urea
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Description
N-(4-ethylphenyl)-N'-(2-{[4-methyl-6-(1-piperidinyl)-2-pyrimidinyl]amino}ethyl)urea is a useful research compound. Its molecular formula is C21H30N6O and its molecular weight is 382.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 382.24810960 g/mol and the complexity rating of the compound is 462. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Synthesis and Chemical Reactions
Synthesis of Ureas and Hydroxamic Acids : Ethyl 2-cyano-2-(4-nitrophenylsulfonyloxyimino)acetate-mediated Lossen rearrangement is used for the synthesis of ureas, demonstrating good yields and compatibility with various protecting groups. This environmentally friendly and cost-effective method highlights the utility of ureas in chemical synthesis (Thalluri et al., 2014).
Chemical Reactions and Derivatives : Studies on pyrimidine derivatives show that 4-ethyl-6-methylpyrimidine 1-oxide reacts with phenyl isocyanate to form 2-anilino-4-ethoxy-6-methylpyrimidine and urea derivatives, illustrating the reactivity of these compounds in chemical synthesis (Yamanaka et al., 1979).
Novel Synthesis Methods : The thermal/microwave-assisted synthesis of substituted tetrahydropyrimidines, where aromatic aldehydes, urea, and ethyl acetoacetate are condensed, exemplifies innovative approaches in the synthesis of urea derivatives (Kumar et al., 2002).
Biological and Pharmaceutical Research
Antimicrobial and Analgesic Activities : Research on pyrimidine and pyrazole derivatives containing urea groups reveals their potential antimicrobial and analgesic activities, indicating the relevance of these compounds in medicinal chemistry (Tirlapur & Noubade, 2010).
Antiulcer Activity and Histamine H2-Receptor Antagonism : The synthesis and evaluation of N-substituted N'-[3-[3-(piperidinomethyl)phenoxy]propyl]ureas demonstrate their potential as antiulcer agents with histamine H2-receptor antagonistic and gastric mucosal protective activities (Miyashita et al., 1992).
Properties
IUPAC Name |
1-(4-ethylphenyl)-3-[2-[(4-methyl-6-piperidin-1-ylpyrimidin-2-yl)amino]ethyl]urea |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C21H30N6O/c1-3-17-7-9-18(10-8-17)25-21(28)23-12-11-22-20-24-16(2)15-19(26-20)27-13-5-4-6-14-27/h7-10,15H,3-6,11-14H2,1-2H3,(H,22,24,26)(H2,23,25,28) |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XOBGUVBGSOEFKS-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)NC(=O)NCCNC2=NC(=CC(=N2)N3CCCCC3)C |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H30N6O |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
382.5 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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